(2Z,5Z)-2-(3,3-Dimethyl-2-oxobutylidene)-5-((1-phenyl-3-(m-tolyl)-1H-pyrazol-4-yl)methylene)thiazolidin-4-one

• Molecular Formula: C26H25N3O2S
• Molecular Weight: 443.6 g/mol
• IUPAC Name: (2Z,5Z)-2-(3,3-dimethyl-2-oxobutylidene)-5-[[3-(3-methylphenyl)-1-phenylpyrazol-4-yl]methylidene]-1,3-thiazolidin-4-one
• InChI: InChI=1S/C26H25N3O2S/c1-17-9-8-10-18(13-17)24-19(16-29(28-24)20-11-6-5-7-12-20)14-21-25(31)27-23(32-21)15-22(30)26(2,3)4/h5-16H,1-4H3,(H,27,31)/b21-14-,23-15-
• InChI Key: XLXAPUJXLWKNFF-NNCOSQCDSA-N
• Isomeric SMILES: CC1=CC(=CC=C1)C2=NN(C=C2/C=C\3/C(=O)N/C(=C/C(=O)C(C)(C)C)/S3)C4=CC=CC=C4
• Canonical SMILES: CC1=CC(=CC=C1)C2=NN(C=C2C=C3C(=O)NC(=CC(=O)C(C)(C)C)S3)C4=CC=CC=C4

Description

The compound “(2Z,5Z)-2-(3,3-Dimethyl-2-oxobutylidene)-5-((1-phenyl-3-(m-tolyl)-1H-pyrazol-4-yl)methylene)thiazolidin-4-one” is a thiazolidin-4-one derivative characterized by a fused bicyclic structure. Its core consists of a thiazolidinone ring substituted at positions 2 and 5 with distinct moieties:

• Position 2: A 3,3-dimethyl-2-oxobutylidene group, contributing steric bulk and ketone functionality.
• Position 5: A (1-phenyl-3-(m-tolyl)-1H-pyrazol-4-yl)methylene group, introducing aromaticity and π-conjugation from the pyrazole ring.

The (Z)-configuration at both double bonds (C2 and C5) is critical for maintaining planar geometry, which may influence intermolecular interactions and biological activity. While direct pharmacological data for this compound are unavailable in the provided evidence, its structural features align with thiazolidinone derivatives known for antimicrobial, anti-inflammatory, and enzyme-modulating properties .

Comparison with Similar Compounds

Thiazolidin-4-one vs. Thiazol-4(5H)-one

• Target Compound : Contains a saturated thiazolidin-4-one ring with a ketone at position 4.
• Analog from : (Z)-5-(substituted benzylidene)-2-(methylthio)thiazol-4(5H)-one derivatives (e.g., 4a–e) feature an unsaturated thiazol-4(5H)-one core.

Substituent Effects at Position 2

Oxo vs. Thioxo Groups

• Target Compound : A 2-oxobutylidene substituent provides hydrogen-bonding capability via the carbonyl group.
• Analog from : (5Z)-5-(2-Methylbenzylidene)-3-phenyl-2-thioxo-1,3-thiazolidin-4-one replaces the oxo group with a thioxo (C=S) group. The thioxo moiety increases electron density and may enhance metal-chelation properties, though at the cost of reduced solubility in polar solvents .

Alkylidene vs. Arylidene Substituents

• Target Compound : The 3,3-dimethyl-2-oxobutylidene group introduces steric hindrance, which could limit rotational freedom and stabilize specific conformations.
• Analog from : Features a propylimino group at position 2. The linear alkyl chain may improve lipophilicity but lacks the steric bulk of the dimethyl-substituted butylidene group in the target compound .

Substituent Effects at Position 5

Pyrazolylmethylene vs. Benzylidene Groups

• Target Compound: The (1-phenyl-3-(m-tolyl)-1H-pyrazol-4-yl)methylene group incorporates a pyrazole ring with meta-tolyl and phenyl substituents.
• Analog from : (4Z)-4-[(5-Hydroxy-3-methyl-1-phenyl-1H-pyrazol-4-yl)(4-thiomethylphenyl)methylene]pyrazolone replaces the thiazolidinone core with a pyrazolone system.
• Analog from : Thiazolidinone derivatives with azo linkages (e.g., compound 18) exhibit extended conjugation via diazenyl groups, which may shift UV-Vis absorption profiles compared to the target compound’s pyrazole-based system .

Structural and Spectroscopic Comparisons

NMR Data

• Target Compound: Expected downfield shifts for the pyrazole protons (δ 7.2–8.5 ppm) and the thiazolidinone carbonyl (δ ~170 ppm in ¹³C NMR).
• Analog : The thioxo group at position 2 results in a distinct ¹H NMR signal for the thioamide proton (δ ~12 ppm) and a ¹³C NMR shift at δ ~195 ppm for C=S .

Crystallographic Data

• Analog: X-ray analysis reveals a planar thiazolidinone ring with a dihedral angle of 8.2° between the benzylidene and thiazolidinone planes. The target compound’s pyrazolylmethylene group may introduce greater torsional strain due to bulkier substituents .